Cas no 478046-67-2 (N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea)

• Product Name: N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea
• CAS No: 478046-67-2
• MF: C₁₇H₁₅N₅O
• MW: 305.333902597427
• CID: 5236127
• Update Time: 2023-08-25

N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(4-METHYLPHENYL)-N'-[2-(3-PYRIDINYL)-4-PYRIMIDINYL]UREA
• 1-(4-methylphenyl)-3-[2-(pyridin-3-yl)pyrimidin-4-yl]urea
• MLS000706883
• 1-(4-methylphenyl)-3-(2-pyridin-3-ylpyrimidin-4-yl)urea
• SMR000335712
• BDBM47658
• cid_1477566
• HMS2697N06
• 1-(p-tolyl)-3-[2-(3-pyridyl)pyrimidin-4-yl]urea
• 1-(4-methylphenyl)-3-[2-(3-pyridinyl)-4-pyrimidinyl]urea
• N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea

• Inchi： 1S/C17H15N5O/c1-12-4-6-14(7-5-12)20-17(23)22-15-8-10-19-16(21-15)13-3-2-9-18-11-13/h2-11H,1H3,(H2,19,20,21,22,23)
• InChI Key： FCFZSPVQFIPQML-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CN=C(C2C=NC=CC=2)N=1)NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines